Cas no 2580225-83-6 ((3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide)

• Product Name: (3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide
• CAS No: 2580225-83-6
• MF: C₇H₁₃F₂NO₂S
• MW: 213.245427846909
• CID: 5661085
• PubChem ID: 165890803
• Update Time: 2025-06-27

(3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27734281
• 2580225-83-6
• (3,3-difluoro-1-methylcyclopentyl)methanesulfonamide
• (3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide

• Inchi： 1S/C7H13F2NO2S/c1-6(5-13(10,11)12)2-3-7(8,9)4-6/h2-5H2,1H3,(H2,10,11,12)
• InChI Key： AQHZYVDZGZLPCU-UHFFFAOYSA-N
• SMILES： S(CC1(C)CCC(C1)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 213.06350616g/mol
• Monoisotopic Mass: 213.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on (3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide

Introduction to (3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide (CAS No. 2580225-83-6)

(3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide, CAS No. 2580225-83-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of fluoro and methyl substituents on a cyclopentyl ring, contribute to its distinct chemical properties and make it a valuable candidate for further exploration in medicinal chemistry.

The fluoro group in the molecule is known to enhance metabolic stability and binding affinity, making it a common moiety in drug design. In contrast, the methyl group can influence the electronic distribution and steric environment around the sulfonamide bond, potentially modulating its reactivity and interaction with biological targets. The cyclopentyl ring itself provides a rigid scaffold that can be fine-tuned to optimize pharmacokinetic profiles and target specificity.

In recent years, sulfonamides have been extensively studied for their role in inhibiting various enzymatic pathways and receptor interactions. For instance, modifications in the sulfonamide core have led to the development of potent antibiotics, anti-inflammatory agents, and even kinase inhibitors. The compound (3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide represents an innovative approach to leveraging these structural motifs for therapeutic applications.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel drugs. Researchers have been particularly interested in its interactions with enzymes such as carbonic anhydrase, which plays a crucial role in maintaining acid-base balance in tissues. The presence of both fluoro and methyl substituents may enhance its binding affinity and selectivity for such targets.

The synthesis of (3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group often necessitates specialized synthetic techniques due to its high reactivity and sensitivity to nucleophiles. Similarly, the incorporation of the methyl group requires careful consideration to maintain the integrity of the cyclopentyl ring.

The pharmacological properties of this compound have been preliminarily explored through in vitro studies. Initial data suggest that it exhibits moderate activity against certain bacterial strains, possibly due to its ability to disrupt essential metabolic pathways. Additionally, its interaction with cellular receptors has been investigated, revealing potential applications in treating inflammatory conditions.

The structural versatility of (3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide allows for further derivatization to enhance its pharmacological profile. By modifying other functional groups or introducing additional substituents, researchers can fine-tune its activity and reduce potential side effects. This flexibility makes it an attractive scaffold for structure-activity relationship studies.

In conclusion, (3,3-Difluoro-1-methylcyclopentyl)methanesulfonamide (CAS No. 2580225-83-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and preliminary biological activity make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic agents that address unmet medical needs.